Cas no 1621274-79-0 (3-4-(dimethylamino)-3-fluorophenylprop-2-enal)

• Product Name: 3-4-(dimethylamino)-3-fluorophenylprop-2-enal
• CAS No: 1621274-79-0
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• CID: 5915953
• PubChem ID: 140254380
• Update Time: 2025-06-08

3-4-(dimethylamino)-3-fluorophenylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylamino)-3-fluorophenylprop-2-enal
• EN300-1756878
• DTXSID301220244
• 1621274-79-0
• 3-[4-(dimethylamino)-3-fluorophenyl]prop-2-enal
• (2E)-3-[4-(Dimethylamino)-3-fluorophenyl]-2-propenal

• Inchi： 1S/C11H12FNO/c1-13(2)11-6-5-9(4-3-7-14)8-10(11)12/h3-8H,1-2H3/b4-3+
• InChI Key： FMKFHXIGPIPADN-ONEGZZNKSA-N
• SMILES： FC1C=C(/C=C/C=O)C=CC=1N(C)C

Computed Properties

• Exact Mass: 193.090292168g/mol
• Monoisotopic Mass: 193.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-4-(dimethylamino)-3-fluorophenylprop-2-enal

Professional Introduction to Compound with CAS No 1621274-79-0 and Product Name 3-4-(dimethylamino)-3-fluorophenylprop-2-enal

Compound with the CAS number 1621274-79-0 and the product name 3-4-(dimethylamino)-3-fluorophenylprop-2-enal represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The presence of both dimethylamino and fluorophenyl groups in its molecular structure contributes to its distinct chemical behavior, making it a valuable candidate for further exploration.

The 3-4-(dimethylamino)-3-fluorophenylprop-2-enal molecule exhibits a high degree of versatility, which is evident from its ability to interact with various biological targets. This compound has been extensively studied for its pharmacological properties, particularly in the context of developing novel therapeutic agents. The fluorine atom in its structure plays a crucial role in modulating the compound's bioavailability and metabolic stability, which are critical factors in drug design.

Recent research has highlighted the compound's potential as an intermediate in the synthesis of more complex molecules. Its structural framework allows for modifications that can enhance its binding affinity to specific biological receptors. This has led to investigations into its role as a precursor for kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The dimethylamino group, on the other hand, contributes to the compound's basicity, influencing its interaction with acidic binding sites in biological systems.

In the realm of drug discovery, 3-4-(dimethylamino)-3-fluorophenylprop-2-enal has been explored for its ability to modulate neurotransmitter activity. Studies have suggested that this compound may have neuroprotective properties, making it a promising candidate for therapies targeting neurodegenerative disorders such as Alzheimer's and Parkinson's disease. The combination of fluorine and dimethylamino functionalities provides a unique chemical profile that can be leveraged to develop drugs with enhanced selectivity and reduced side effects.

The synthesis of 3-4-(dimethylamino)-3-fluorophenylprop-2-enal involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic ring system present in this molecule.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into the interactions between 3-4-(dimethylamino)-3-fluorophenylprop-2-enal and biological targets. These studies have helped elucidate the binding mechanisms and predict potential drug-like properties. The integration of experimental data with computational approaches has been instrumental in refining the design of lead compounds derived from this scaffold.

The pharmacokinetic profile of 3-4-(dimethylamino)-3-fluorophenylprop-2-enal is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have begun to address these aspects, providing a foundation for future clinical trials. The findings from these studies will be crucial in determining the appropriate dosage regimens and identifying any potential toxicities associated with long-term use.

Collaborative efforts between academic researchers and pharmaceutical companies have accelerated progress in harnessing the potential of 3-4-(dimethylamino)-3-fluorophenylprop-2-enal. Open innovation models have facilitated knowledge sharing and resource allocation, enabling more efficient development pipelines. This collaborative approach is particularly important given the complexity of modern drug discovery processes.

The future prospects for 3-4-(dimethylamino)-3-fluorophenylprop-2-enal are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic chemistry and biotechnology continue to unlock new possibilities for this compound, suggesting that it will remain a cornerstone of pharmaceutical research for years to come. As our understanding of biological systems evolves, so too will our ability to leverage compounds like this one to address unmet medical needs.